Cas no 223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-)

223670-46-0 structure
Product name:Guanidine, (4-methyl-1-isoquinolinyl)-
CAS No:223670-46-0
MF:C11H12N4
MW:200.2397813797
CID:3914049
Guanidine, (4-methyl-1-isoquinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, (4-methyl-1-isoquinolinyl)-
- Guanidine, N-(4-methyl-1-isoquinolinyl)-
-
- Inchi: 1S/C11H12N4/c1-7-6-14-10(15-11(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H4,12,13,14,15)
- InChI Key: RCMIBGLRCQEUBZ-UHFFFAOYSA-N
- SMILES: N(C1C2=C(C=CC=C2)C(C)=CN=1)C(=N)N
Computed Properties
- Exact Mass: 200.106
- Monoisotopic Mass: 200.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.3A^2
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 388.2±44.0 °C(Predicted)
- pka: 9.82±0.30(Predicted)
Guanidine, (4-methyl-1-isoquinolinyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-23644053-1.0g |
N''-(4-methylisoquinolin-1-yl)guanidine |
223670-46-0 | 95% | 1.0g |
$0.0 | 2023-02-03 |
Guanidine, (4-methyl-1-isoquinolinyl)- Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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